Cas no 121262-07-5 (ethyl 2-(3-nitrophenyl)-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-(3-nitrophenyl)-1,3-thiazole-4-carboxylate
• CAS No: 121262-07-5
• MF: C₁₂H₁₀N₂O₄S
• MW: 278.283801555634
• CID: 2617496
• PubChem ID: 20060248
• Update Time: 2025-04-21

ethyl 2-(3-nitrophenyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-nitrophenyl)-1,3-thiazole-4-carboxylate
• MFCD23148893
• CS-0202210
• LWGLXPDMTJTNNH-UHFFFAOYSA-N
• SY359625
• 121262-07-5
• ethyl 2-(3-nitrophenyl)-4-thiazolecarboxylate
• Ethyl 2-(3-nitrophenyl)thiazole-4-carboxylate
• SCHEMBL7089405
• DTXSID20602005

• Inchi： 1S/C12H10N2O4S/c1-2-18-12(15)10-7-19-11(13-10)8-4-3-5-9(6-8)14(16)17/h3-7H,2H2,1H3
• InChI Key： LWGLXPDMTJTNNH-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 278.03612798Da
• Monoisotopic Mass: 278.03612798Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 113Ų